1-(4-ethoxyphenyl)-5-{4-[(2-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione

• IUPAC Name: (5E)-1-(4-ethoxyphenyl)-5-[[4-[(2-fluorophenyl)methoxy]phenyl]methylidene]-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C26H21FN2O5/c1-2-33-20-13-9-19(10-14-20)29-25(31)22(24(30)28-26(29)32)15-17-7-11-21(12-8-17)34-16-18-5-3-4-6-23(18)27/h3-15H,2,16H2,1H3,(H,28,30,32)/b22-15+
• InChI Key: IEMVMUGHDXSWFT-PXLXIMEGSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC=C(C=C3)OCC4=CC=CC=C4F)C(=O)NC2=O
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C/C3=CC=C(C=C3)OCC4=CC=CC=C4F)/C(=O)NC2=O
• Molecular Formula: C26H21FN2O5
• Molecular Weight: 460.5 g/mol

Description

1-(4-ethoxyphenyl)-5-{4-[(2-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione is a useful research compound. Its molecular formula is C26H21FN2O5 and its molecular weight is 460.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 460.14344994 g/mol and the complexity rating of the compound is 771. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quantitative Imaging and Receptor Binding

Research has shown that compounds structurally related to the one are used in imaging techniques and receptor binding studies. For instance, studies involving compounds like 4-(2'-methoxyphenyl)-1-[2'-(N-2"-pyridinyl)-p-[(18)F]fluorobenzamido] ethylpiperazine ([(18)F]p-MPPF) have highlighted their utility in quantitative imaging of 5-HT(1A) receptors in the human brain. These techniques are crucial for studying receptor distribution and understanding neurological conditions (Passchier et al., 2000).

Environmental Health Research

Compounds similar to 1-(4-ethoxyphenyl)-5-{4-[(2-fluorobenzyl)oxy]benzylidene}-2,4,6(1H,3H,5H)-pyrimidinetrione have been studied for their presence in the environment and potential health effects. For example, research on urinary concentrations of environmental phenols, including bisphenol A (BPA) and parabens, provides insights into human exposure to these compounds and their possible links to health outcomes such as oxidative stress and inflammation (Watkins et al., 2015).

Allergic Reactions and Dermatitis

The study of benzophenones, which share a phenyl ring structure with the compound , has led to understanding their role in allergic contact dermatitis. This research is crucial for identifying allergens in consumer products and developing guidelines for safer use (Caruana et al., 2011).

Exposure and Risk Assessment

Investigations into the urinary excretion of non-persistent environmental chemicals, including phthalates and BPA, have shed light on human exposure levels and potential risks. These studies are foundational for assessing public health risks and formulating regulatory policies (Frederiksen et al., 2014).